4-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(2-methoxy-5-methylphenyl)piperazine-1-carboxamide

• IUPAC Name: 4-(6-imidazol-1-ylpyrimidin-4-yl)-N-(2-methoxy-5-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C20H23N7O2/c1-15-3-4-17(29-2)16(11-15)24-20(28)26-9-7-25(8-10-26)18-12-19(23-13-22-18)27-6-5-21-14-27/h3-6,11-14H,7-10H2,1-2H3,(H,24,28)
• InChI Key: QYIXMQNVHHJALH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)N2CCN(CC2)C3=NC=NC(=C3)N4C=CN=C4
• Molecular Formula: C20H23N7O2
• Molecular Weight: 393.4 g/mol
• CAS No.: 1171035-15-6

Description

This compound is a heterocyclic small molecule featuring a pyrimidine core substituted with a 1H-imidazole ring at the 6-position and a piperazine carboxamide group at the 4-position. The arylpiperazine moiety is further substituted with a 2-methoxy-5-methylphenyl group, which influences its physicochemical properties and biological interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Modifications

The compound shares structural motifs with several classes of heterocycles, including pyrazolopyrimidines, triazolopyrimidines, and arylpiperazines. Key comparisons are outlined below:

Compound	Core Structure	Key Substituents	Biological Activity	Reference
Target Compound	Pyrimidine-imidazole-piperazine	6-(1H-imidazol-1-yl), N-(2-methoxy-5-methylphenyl)	Hypothesized kinase inhibition (based on imidazole-piperazine scaffolds)
4-(1H-Pyrazol-4-yl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one	Pyrazole-piperazine	Trifluoromethylphenyl, butanone linker	Serotonin receptor modulation (IC₅₀: 25 nM for 5-HT₁A)
1-p-Tolyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl-hydrazine	Pyrazolo[3,4-d]pyrimidine	p-Tolyl group, hydrazine at 4-position	Anticancer activity (IC₅₀: 50 µM against HeLa cells)
Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives	Triazolopyrimidine	Varied substitutions at 2-position (e.g., methyl, aryl groups)	Adenosine receptor antagonism (Ki: 10–100 nM)

Physicochemical and Pharmacokinetic Properties

• Hydrogen-Bonding Capacity: The imidazole nitrogen and carboxamide group provide hydrogen-bond donors/acceptors, similar to pyrazolopyrimidines in , favoring target binding but possibly increasing metabolic instability.
• Synthetic Accessibility: Unlike pyrazolotriazolopyrimidines in , which require multi-step isomerization, the target compound’s synthesis likely involves direct coupling of imidazole to pyrimidine, as inferred from PubChem analogs .

Key Research Findings and Limitations

• Evidence Gaps: No crystallographic data (e.g., SHELX/CCP4 structures ) or in vivo studies are available for the target compound, limiting mechanistic insights.
• Comparative Advantages: The 2-methoxy-5-methylphenyl group may improve metabolic stability compared to simpler arylpiperazines (e.g., 4-methoxyphenyl in ).
• Challenges: Isomerization risks (observed in pyrazolotriazolopyrimidines ) and synthetic hurdles in imidazole-pyrimidine coupling require optimization.

Q & A

Q. Advanced

• Lipophilicity adjustment : Introduce hydrophilic groups (e.g., hydroxyl or carboxyl) to improve solubility without compromising target affinity .
• Metabolic stability : Incubate with liver microsomes to identify metabolic hotspots; modify susceptible sites (e.g., methyl groups on the phenyl ring) .
• Bioisosteric replacement : Substitute the pyrimidine ring with triazine or quinazoline to enhance bioavailability .
• In silico modeling : Tools like SwissADME predict absorption and toxicity profiles .

How can computational methods enhance the design of derivatives with improved target selectivity?

Q. Advanced

• Molecular docking : Screen against target receptors (e.g., kinases or GPCRs) to prioritize derivatives with favorable binding poses .
• Free-energy perturbation (FEP) : Quantify binding energy differences between analogs and wild-type targets .
• Pharmacophore modeling : Map critical interactions (e.g., hydrogen bonds with imidazole nitrogen) to guide synthetic modifications .
• Machine learning : Train models on existing bioactivity data to predict novel scaffolds .

What experimental controls are essential when evaluating this compound’s off-target effects?

Q. Advanced

• Counter-screening : Test against panels of related receptors/enzymes (e.g., kinase profiling at 1 µM) .
• Cellular toxicity assays : Include viability assays (e.g., MTT) in primary and immortalized cell lines .
• Negative controls : Use structurally similar but inactive analogs (e.g., piperazine derivatives lacking the imidazole group) .
• Orthogonal validation : Combine CRISPR knockdowns with pharmacological inhibition to confirm target specificity .

How can researchers leverage structural analogs to identify synergistic combinations or repurpose this compound?

Q. Advanced

• Combinatorial screening : Pair with FDA-approved drugs (e.g., kinase inhibitors) in high-throughput synergy assays .
• Network pharmacology : Map the compound’s target interactions onto disease pathways (e.g., inflammation or cancer) using databases like STRING .
• Fragment-based design : Deconstruct the molecule into core fragments (e.g., imidazole-pyrimidine) for modular optimization .